2-[6-(4-Fluorophenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[6-(4-fluorophenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H13FN6O2S2/c19-10-1-3-11(4-2-10)25-15-13(8-21-25)16(27)24-12(9-29-18(24)23-15)7-14(26)22-17-20-5-6-28-17/h1-6,8,12H,7,9H2,(H,20,22,26)
• InChI Key: WYAULMXDSRORSX-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C(=O)C3=C(N=C2S1)N(N=C3)C4=CC=C(C=C4)F)CC(=O)NC5=NC=CS5
• Molecular Formula: C18H13FN6O2S2
• Molecular Weight: 428.5 g/mol

Description

2-[6-(4-Fluorophenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H13FN6O2S2 and its molecular weight is 428.46. The purity is usually 95%.
BenchChem offers high-quality 2-[6-(4-Fluorophenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(1,3-thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[6-(4-Fluorophenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(1,3-thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships

Research has explored the structure-activity relationships of compounds structurally similar to the one , particularly in the context of phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) dual inhibitors. These studies aim to improve metabolic stability and efficacy of such compounds by modifying their heterocyclic components, indicating the chemical's potential in therapeutic applications (Stec et al., 2011).

Antimicrobial Activity

Several derivatives of the chemical have been synthesized and evaluated for their antibacterial activities. For instance, compounds with thiazole moieties have shown promising results against bacterial strains such as Xanthomonas oryzae pv. Oryzae, demonstrating the potential of such compounds in designing new antibacterial agents (Lu et al., 2020). Moreover, sulfide and sulfone derivatives of closely related structures have exhibited antimicrobial activity against both bacteria and fungi, further underscoring the compound's relevance in developing antimicrobial agents (Badiger et al., 2013).

Anticancer Activity

Compounds structurally related to "2-[6-(4-Fluorophenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(1,3-thiazol-2-yl)acetamide" have been investigated for their anticancer properties. New derivatives have been synthesized and shown anticancer activity against various cancer cell lines, highlighting the compound's utility in oncological research and drug development (Lesyk et al., 2007).